Cas no 1337091-76-5 (5-(1-amino-3-hydroxypropyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(1-amino-3-hydroxypropyl)-3-methoxybenzene-1,2-diol
• CAS No: 1337091-76-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6400441
• PubChem ID: 165852865
• Update Time: 2025-05-21

5-(1-amino-3-hydroxypropyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-3-hydroxypropyl)-3-methoxybenzene-1,2-diol
• 1337091-76-5
• EN300-1834395

• Inchi： 1S/C10H15NO4/c1-15-9-5-6(7(11)2-3-12)4-8(13)10(9)14/h4-5,7,12-14H,2-3,11H2,1H3
• InChI Key： HQVSZKDMLOFRJI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C(CCO)N)O)O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(1-amino-3-hydroxypropyl)-3-methoxybenzene-1,2-diol

5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol: A Comprehensive Overview

5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol (CAS No. 1337091-76-5) is a structurally complex organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical properties and promising biological activities. In this article, we delve into the latest research findings, structural insights, and potential applications of this intriguing molecule.

The molecular structure of 5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol is characterized by a benzene ring substituted with three hydroxyl groups and a methoxy group. The presence of these functional groups imparts the compound with diverse reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

One of the most notable aspects of this compound is its amino group (-NH₂), which plays a critical role in its biological activity. The amino group enables the compound to participate in hydrogen bonding and other non-covalent interactions, making it an attractive candidate for drug design. For instance, researchers have explored its potential as an antioxidant agent due to its ability to scavenge free radicals effectively.

The hydroxyl groups (-OH) on the benzene ring contribute to the compound's hydrophilicity, enhancing its solubility in polar solvents. This property is advantageous in pharmaceutical applications where solubility is a critical factor for bioavailability. Moreover, the methoxy group (-OCH₃) introduces electron-donating effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol using environmentally friendly methodologies. For example, researchers have employed catalytic asymmetric synthesis to construct the chiral centers within the molecule with high enantioselectivity. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

In terms of biological activity, 5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol has shown promise as an anti-inflammatory agent. Studies conducted on cellular models have demonstrated its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Furthermore, this compound has been investigated for its neuroprotective properties. Preclinical studies indicate that it can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These results highlight its potential as a therapeutic agent for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The versatility of 5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol extends beyond pharmacology into materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as conductive polymers and nanomaterials. Its ability to form stable conjugated systems makes it an ideal candidate for applications in electronics and optoelectronics.

In conclusion, 5-(1-Amino-3-Hydroxypropyl)-3-Methoxybenzene-1,2-Diol (CAS No. 1337091-76-5) is a multifaceted compound with immense potential across diverse scientific domains. From drug discovery to materials development, this molecule continues to inspire innovative research directions. As our understanding of its properties deepens, we can anticipate even more groundbreaking applications emerging in the near future.